3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C7H4ClFN2/c8-5-3-10-6-1-4(9)2-11-7(5)6/h1-3,10H
• InChI Key: ACHXCTDYMIHJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC=C2Cl)F
• Molecular Formula: C7H4ClFN2
• Molecular Weight: 170.57 g/mol
• CAS No.: 1190312-42-5

Description

The compound “3-chloro-6-fluoro-1H-pyrrolo[3,2-b]pyridine” is a derivative of 1H-pyrrolo[2,3-b]pyridine. Pyrrolopyridines are heterocyclic compounds containing a five-membered pyrrole ring fused to a six-membered pyridine ring. They are also called azaindoles or azaizoindoles, depending on the arrangement of nitrogen atoms in the bicyclic structure.

Synthesis Analysis

The synthesis of pyrrolopyridine derivatives has been reported in several studies. One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives is characterized by a pyrrole moiety fused to a pyridine nucleus. The specific structure of “this compound” is not available in the retrieved information.

Scientific Research Applications

Synthesis Methods

• Concise Synthesis Techniques : The compound has been involved in the development of concise and efficient synthesis methods. For instance, a study by Thibault et al. (2003) described the preparation of 4-fluoro-1H-pyrrolo[2,3-b]pyridine from 1H-pyrrolo[2,3-b]pyridine N-oxide, showcasing regioselective fluorination techniques (Thibault et al., 2003).

• Building Blocks for Derivatives : It serves as a versatile building block for synthesizing various derivatives. Figueroa‐Pérez et al. (2006) reported the use of 6-chloro-4-nitro- and 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine for creating 4-substituted 7-azaindole derivatives (Figueroa‐Pérez et al., 2006).

Molecular Characterization and Reactivity

• Synthesis and Characterization : A study by Murthy et al. (2017) focused on synthesizing, characterizing, and studying the reactivity of related compounds like 4-chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one. This included X-ray diffraction, FT-IR, FT-Raman, NMR, and ESI-MS analyses, highlighting the compound's utility in advanced chemical analysis (Murthy et al., 2017).

• Electronic Structure Analysis : Hazra et al. (2012) conducted an experimental charge density distribution study on 4-chloro-1H-pyrrolo[2,3-b]pyridine using high-resolution X-ray diffraction, providing insights into the electronic structure of the molecule (Hazra et al., 2012).

Application in Medicinal Chemistry

• Chemosensor Development : Maity et al. (2018) synthesized new fluorophores based on 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione, highlighting their application as chemosensors for Fe3+/Fe2+ ions and their use in living cell imaging (Maity et al., 2018).

• Docking and QSAR Studies : Caballero et al. (2011) performed docking and quantitative structure-activity relationship studies on derivatives, including 3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline, as c-Met kinase inhibitors, demonstrating its relevance in drug design (Caballero et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with fibroblast growth factor receptors (fgfrs) , which play a crucial role in various types of tumors .

Mode of Action

It can be hypothesized that, like other fgfr inhibitors, it may bind to these receptors, inhibiting their activation and downstream signaling .

Biochemical Pathways

Fgfr inhibitors generally affect the ras–mek–erk, plcγ, and pi3k–akt signaling pathways . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes .

Result of Action

Fgfr inhibitors can inhibit cancer cell proliferation, induce apoptosis, and inhibit migration and invasion of cancer cells .

Future Directions

The development of pyrrolopyridine derivatives targeting FGFR has been suggested to have development prospects. Furthermore, the pyrrolo[2,3-b]pyridine scaffold represents a novel scaffold for the development of potent HNE inhibitors.